Cas no 1351613-17-6 (N-(3-chloro-4-fluorophenyl)-1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)piperidine-4-carboxamide)

• Product Name: N-(3-chloro-4-fluorophenyl)-1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)piperidine-4-carboxamide
• CAS No: 1351613-17-6
• MF: C₁₈H₂₀ClFN₄O₃
• MW: 394.827806472778
• CID: 6431860
• PubChem ID: 71782947
• Update Time: 2025-06-10

N-(3-chloro-4-fluorophenyl)-1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-fluorophenyl)-1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)piperidine-4-carboxamide
• N-(3-chloro-4-fluorophenyl)-1-(3-methoxy-1-methylpyrazole-4-carbonyl)piperidine-4-carboxamide
• F5978-0138
• VU0529234-1
• 1351613-17-6
• AKOS024528768

• Inchi： 1S/C18H20ClFN4O3/c1-23-10-13(17(22-23)27-2)18(26)24-7-5-11(6-8-24)16(25)21-12-3-4-15(20)14(19)9-12/h3-4,9-11H,5-8H2,1-2H3,(H,21,25)
• InChI Key： DTGVBUHGEJBATJ-UHFFFAOYSA-N
• SMILES： N1(C(C2=CN(C)N=C2OC)=O)CCC(C(NC2=CC=C(F)C(Cl)=C2)=O)CC1

Computed Properties

• Exact Mass: 394.1207964g/mol
• Monoisotopic Mass: 394.1207964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 76.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on N-(3-chloro-4-fluorophenyl)-1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)piperidine-4-carboxamide

Introduction to N-(3-chloro-4-fluorophenyl)-1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)piperidine-4-carboxamide and Its Significance in Modern Chemical Biology

N-(3-chloro-4-fluorophenyl)-1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)piperidine-4-carboxamide, with the CAS number 1351613-17-6, represents a compound of considerable interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug discovery and the development of novel therapeutic agents.

The structural composition of this compound is a testament to the ingenuity of synthetic chemists who have meticulously crafted it by combining various heterocyclic and aromatic moieties. The presence of a 3-chloro-4-fluorophenyl group and a 3-methoxy-1-methyl-1H-pyrazole-4-carbonyl moiety contributes to its unique chemical properties, making it a promising candidate for further investigation.

In recent years, there has been a surge in research focused on developing small molecules that can modulate biological pathways with high specificity. N-(3-chloro-4-fluorophenyl)-1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)piperidine-4-carboxamide fits squarely within this paradigm, as its structural features suggest potential interactions with biological targets that could lead to therapeutic benefits.

The 3-chloro-4-fluorophenyl group is known for its ability to engage in halogen bonding, a non-covalent interaction that has been exploited in the design of various bioactive molecules. This group's presence in the compound may enhance its binding affinity to specific protein targets, thereby increasing its efficacy as a pharmacological agent.

Similarly, the 3-methoxy-1-methyl-1H-pyrazole-4-carbonyl moiety is a key feature that contributes to the compound's unique chemical profile. Pyrazole derivatives are widely recognized for their biological activity, and modifications at the 3-position with a methoxy group can further enhance their pharmacological properties. This moiety may play a crucial role in modulating the compound's interactions with biological targets, potentially leading to novel therapeutic applications.

The piperidine ring in N-(3-chloro-4-fluorophenyl)-1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)piperidine-4-carboxamide adds another layer of complexity to its structure. Piperidine derivatives are well-documented for their role in drug development, often serving as pharmacophores due to their ability to interact favorably with biological targets. The carboxamide functional group further enhances the compound's potential for biological activity by providing a site for hydrogen bonding interactions.

The significance of this compound is further underscored by its potential applications in the development of targeted therapies. In recent years, there has been a growing interest in small molecules that can selectively inhibit specific enzymes or receptors involved in disease pathways. N-(3-chloro-4-fluorophenyl)-1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)piperidine-4-carboxamide, with its unique structural features, may serve as a valuable tool in this endeavor.

Ongoing research in chemical biology has highlighted the importance of understanding the structural and functional relationships between small molecules and their biological targets. The study of compounds like N-(3-chloro-4-fluorophenyl)-1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)piperidine-4-carboxamide contributes to this body of knowledge by providing insights into how specific structural modifications can influence biological activity.

In conclusion, N-(3-chloro-4-fluorophenyl)-1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)piperidine-4-carboxamide represents a significant advancement in the field of chemical biology and pharmaceutical research. Its intricate structure and unique functional groups make it a promising candidate for further investigation, with potential applications in the development of novel therapeutic agents. As research continues to uncover new insights into the relationships between structure and function, compounds like this one will play an increasingly important role in advancing our understanding of biological systems and developing new treatments for various diseases.